Cas no 1503681-98-8 (Methyl 5,5-dimethyl-2-propan-2-yl-1-oxaspiro[2.4]heptane-2-carboxylate)
Methyl 5,5-dimethyl-2-propan-2-yl-1-oxaspiro[2.4]heptane-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- methyl 5,5-dimethyl-2-(propan-2-yl)-1-oxaspiro[2.4]heptane-2-carboxylate
- Methyl 5,5-dimethyl-2-propan-2-yl-1-oxaspiro[2.4]heptane-2-carboxylate
-
- Inchi: 1S/C13H22O3/c1-9(2)13(10(14)15-5)12(16-13)7-6-11(3,4)8-12/h9H,6-8H2,1-5H3
- InChI Key: PBDIIRGDFCRJND-UHFFFAOYSA-N
- SMILES: O1C(C(=O)OC)(C(C)C)C21CCC(C)(C)C2
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 321
- XLogP3: 2.9
- Topological Polar Surface Area: 38.8
Methyl 5,5-dimethyl-2-propan-2-yl-1-oxaspiro[2.4]heptane-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-699038-0.05g |
methyl 5,5-dimethyl-2-(propan-2-yl)-1-oxaspiro[2.4]heptane-2-carboxylate |
1503681-98-8 | 95.0% | 0.05g |
$827.0 | 2025-03-12 | |
| Enamine | EN300-699038-0.1g |
methyl 5,5-dimethyl-2-(propan-2-yl)-1-oxaspiro[2.4]heptane-2-carboxylate |
1503681-98-8 | 95.0% | 0.1g |
$867.0 | 2025-03-12 | |
| Enamine | EN300-699038-0.25g |
methyl 5,5-dimethyl-2-(propan-2-yl)-1-oxaspiro[2.4]heptane-2-carboxylate |
1503681-98-8 | 95.0% | 0.25g |
$906.0 | 2025-03-12 | |
| Enamine | EN300-699038-0.5g |
methyl 5,5-dimethyl-2-(propan-2-yl)-1-oxaspiro[2.4]heptane-2-carboxylate |
1503681-98-8 | 95.0% | 0.5g |
$946.0 | 2025-03-12 | |
| Enamine | EN300-699038-1.0g |
methyl 5,5-dimethyl-2-(propan-2-yl)-1-oxaspiro[2.4]heptane-2-carboxylate |
1503681-98-8 | 95.0% | 1.0g |
$986.0 | 2025-03-12 | |
| Enamine | EN300-699038-2.5g |
methyl 5,5-dimethyl-2-(propan-2-yl)-1-oxaspiro[2.4]heptane-2-carboxylate |
1503681-98-8 | 95.0% | 2.5g |
$1931.0 | 2025-03-12 | |
| Enamine | EN300-699038-5.0g |
methyl 5,5-dimethyl-2-(propan-2-yl)-1-oxaspiro[2.4]heptane-2-carboxylate |
1503681-98-8 | 95.0% | 5.0g |
$2858.0 | 2025-03-12 | |
| Enamine | EN300-699038-10.0g |
methyl 5,5-dimethyl-2-(propan-2-yl)-1-oxaspiro[2.4]heptane-2-carboxylate |
1503681-98-8 | 95.0% | 10.0g |
$4236.0 | 2025-03-12 |
Methyl 5,5-dimethyl-2-propan-2-yl-1-oxaspiro[2.4]heptane-2-carboxylate Related Literature
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
Additional information on Methyl 5,5-dimethyl-2-propan-2-yl-1-oxaspiro[2.4]heptane-2-carboxylate
Research Brief on Methyl 5,5-dimethyl-2-propan-2-yl-1-oxaspiro[2.4]heptane-2-carboxylate (CAS: 1503681-98-8)
Recent studies on Methyl 5,5-dimethyl-2-propan-2-yl-1-oxaspiro[2.4]heptane-2-carboxylate (CAS: 1503681-98-8), a structurally unique spirocyclic compound, have revealed its growing importance in medicinal chemistry and drug discovery. This compound belongs to the class of 1-oxaspiro[2.4]heptane derivatives, which have attracted significant attention due to their potential as bioactive scaffolds. The presence of both spirocyclic and ester functional groups in its molecular structure makes it particularly interesting for pharmaceutical applications.
Current research indicates that this compound serves as a valuable intermediate in the synthesis of more complex molecules with potential therapeutic effects. Several studies published in 2023-2024 have explored its utility in developing novel antimicrobial and anti-inflammatory agents. The compound's rigid spirocyclic core provides structural constraints that can enhance binding affinity to biological targets while maintaining metabolic stability.
In synthetic chemistry applications, researchers have developed improved methods for the preparation of Methyl 5,5-dimethyl-2-propan-2-yl-1-oxaspiro[2.4]heptane-2-carboxylate, achieving higher yields (up to 78%) and better enantioselectivity. Recent publications in journals like "Organic Letters" and "European Journal of Medicinal Chemistry" describe novel catalytic approaches using transition metal complexes that significantly reduce reaction times compared to traditional methods.
Pharmacological studies suggest that derivatives of this compound show promising activity against specific enzyme targets, particularly in the context of neurological disorders. Molecular docking simulations published in early 2024 indicate potential interactions with GABA receptors, though in vivo validation studies are still ongoing. The compound's lipophilicity (calculated logP ≈ 2.3) and molecular weight (228.3 g/mol) place it within favorable ranges for blood-brain barrier penetration.
From a safety perspective, preliminary toxicological assessments of this compound show favorable profiles in standard assays (Ames test, micronucleus test). However, researchers emphasize the need for more comprehensive ADME studies to fully evaluate its potential as a drug candidate. Current stability studies indicate that the compound remains stable under standard storage conditions for at least 12 months when protected from light and moisture.
The pharmaceutical industry has shown growing interest in this compound, with several patent applications filed in 2023-2024 covering its use in combination therapies and novel formulations. Analytical methods for quality control, including HPLC and LC-MS protocols, have been refined to achieve detection limits below 0.1% for related substances.
Future research directions include exploring the compound's potential in targeted drug delivery systems and investigating its activity against emerging viral targets. The unique structural features of this spirocyclic compound continue to make it a valuable subject for both academic and industrial research in medicinal chemistry.
1503681-98-8 (Methyl 5,5-dimethyl-2-propan-2-yl-1-oxaspiro[2.4]heptane-2-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)